Cas no 2680757-92-8 (benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate)

• Product Name: benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate
• CAS No: 2680757-92-8
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5625978
• PubChem ID: 165931270
• Update Time: 2025-05-22

benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680757-92-8
• EN300-28294900
• benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamate
• benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate

• Inchi： 1S/C18H18N2O2S/c1-18(2)9-8-14-15(18)13(10-19)16(23-14)20-17(21)22-11-12-6-4-3-5-7-12/h3-7H,8-9,11H2,1-2H3,(H,20,21)
• InChI Key： OFDDFDPWHPKCTD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 90.4Ų

Additional information on benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate

Comprehensive Overview of Benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate (CAS No. 2680757-92-8)

Benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate (CAS No. 2680757-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound features a cyclopentabthiophene core, which is a heterocyclic system combining a thiophene ring fused with a cyclopentane moiety. The presence of a cyano group and a carbamate functional group further enhances its reactivity and utility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors or biologically active agents. The compound's CAS No. 2680757-92-8 serves as a critical identifier in chemical databases, facilitating its study and commercialization.

One of the key trends in the chemical industry is the exploration of sustainable synthesis methods for complex molecules. Benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate aligns with this trend, as its structure offers opportunities for green chemistry applications. For instance, the cyano group can participate in eco-friendly transformations, such as catalytic hydrogenation or nucleophilic additions, reducing the need for hazardous reagents.

The compound's cyclopentabthiophene scaffold is also of interest in the development of organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are investigating its potential as a π-conjugated system for charge transport. This aligns with the growing market for high-performance materials in renewable energy and display technologies.

From a pharmacological perspective, benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate has been explored for its enzyme inhibition properties. The carbamate moiety is known to interact with biological targets, making it a candidate for modulating protein function. This has implications for treating diseases where enzyme dysregulation plays a role, such as metabolic disorders or inflammatory conditions.

In the agrochemical sector, the compound's heterocyclic framework offers potential as a crop protection agent. Its structural features could be leveraged to design novel pesticides or herbicides with improved efficacy and environmental safety. This is particularly relevant given the increasing focus on sustainable agriculture and the need for alternatives to traditional agrochemicals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate. These methods ensure the compound's purity and stability, which are critical for its application in research and development. The CAS No. 2680757-92-8 is often referenced in analytical reports to maintain consistency across studies.

As the chemical industry evolves, benzyl N-{3-cyano-4,4-dimethyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate exemplifies the intersection of innovation and practicality. Its versatility makes it a valuable asset for scientists working in diverse fields, from medicinal chemistry to material science. Future research will likely uncover even more applications, solidifying its place in the landscape of advanced chemical compounds.